Cas no 103093-92-1 (Bemisiose)
Bemisiose structure
Product Name:Bemisiose
CAS No:103093-92-1
MF:C18H32O16
MW:504.437088012695
CID:218115
PubChem ID:14605942
Update Time:2024-03-01
Bemisiose Chemical and Physical Properties
Names and Identifiers
-
- Bemisiose
- α-maltosyl α-glucoside
- 4)- (9CI)
- 76B4LOB2YC
- glucosyl trehalose
- MALTOOLIGOSYLTREHALOSE
- Glcalpha1-4Glcalpha1-1alphaGlc
- C06400
- 4-alpha-D-(1,4-alpha-D-Glucanosyl)n trehalose
- Q27266476
- 1-alpha-D-[(1->4)-alpha-D-Glucosyl](n-1)-alpha-D-glucopyranoside
- alpha-D-Glucopyranoside, alpha-D-glucopyranosyl o-alpha-D-glucopyranosyl-(1->4)-
-
- Inchi: 1S/C18H32O16/c19-1-4-7(22)9(24)12(27)16(30-4)33-15-6(3-21)32-18(14(29)11(15)26)34-17-13(28)10(25)8(23)5(2-20)31-17/h4-29H,1-3H2/t4-,5-,6-,7-,8-,9+,10+,11-,12-,13-,14-,15-,16-,17-,18-/m1/s1
- InChI Key: CAKGLMPBYAPFCR-UWBMNBDUSA-N
- SMILES: O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@@H]([C@@H]([C@H]1O)O)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O
Computed Properties
- Exact Mass: 504.16903493g/mol
- Monoisotopic Mass: 504.16903493g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 11
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 34
- Rotatable Bond Count: 7
- Complexity: 641
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 15
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 269
- XLogP3: -6.3
Experimental Properties
- PSA: 268.68000
- LogP: -7.57300
Bemisiose Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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